Cas no 133764-38-2 (2,3-dimethylbutyl nitrate)

• Product Name: 2,3-dimethylbutyl nitrate
• CAS No: 133764-38-2
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 1233494
• PubChem ID: 179252
• Update Time: 2025-04-20

2,3-dimethylbutyl nitrate Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethylbutyl nitrate
• DTXSID90928264
• 133764-38-2

• Inchi： 1S/C6H13NO3/c1-5(2)6(3)4-10-7(8)9/h5-6H,4H2,1-3H3
• InChI Key： HHRFTVZVEUIWEO-UHFFFAOYSA-N
• SMILES： O(CC(C)C(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 147.08959
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37